Cas no 553641-25-1 (2-(4-bromo-2-formylphenoxy)-N-(4-methoxyphenyl)acetamide)

• Product Name: 2-(4-bromo-2-formylphenoxy)-N-(4-methoxyphenyl)acetamide
• CAS No: 553641-25-1
• MF: C₁₆H₁₄BrNO₄
• MW: 364.190663814545
• CID: 6785484
• PubChem ID: 1265836
• Update Time: 2025-05-24

2-(4-bromo-2-formylphenoxy)-N-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• VS-12748
• AKOS000345620
• STL419500
• SR-01000289411
• BBL034916
• ZINC01078533
• CS-0364650
• 553641-25-1
• SR-01000289411-1
• 2-(4-bromo-2-formylphenoxy)-N-(4-methoxyphenyl)acetamide

• Inchi： 1S/C16H14BrNO4/c1-21-14-5-3-13(4-6-14)18-16(20)10-22-15-7-2-12(17)8-11(15)9-19/h2-9H,10H2,1H3,(H,18,20)
• InChI Key： HNLTZLFFORQJJX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=O)C=1)OCC(NC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 363.01062g/mol
• Monoisotopic Mass: 363.01062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.6Ų

Additional information on 2-(4-bromo-2-formylphenoxy)-N-(4-methoxyphenyl)acetamide

Recent Advances in the Study of 2-(4-bromo-2-formylphenoxy)-N-(4-methoxyphenyl)acetamide (CAS: 553641-25-1)

The compound 2-(4-bromo-2-formylphenoxy)-N-(4-methoxyphenyl)acetamide (CAS: 553641-25-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of 2-(4-bromo-2-formylphenoxy)-N-(4-methoxyphenyl)acetamide as a promising scaffold for the development of novel anti-inflammatory and anticancer agents. The compound's unique chemical structure, featuring a bromophenol and a methoxyphenylacetamide moiety, has been shown to interact with key biological targets, including kinases and transcription factors. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its binding affinity and selectivity.

One of the most notable findings comes from a 2023 study published in the Journal of Medicinal Chemistry, which demonstrated the compound's efficacy in inhibiting the NF-κB signaling pathway. This pathway is critically involved in inflammatory responses and cancer progression. The study reported that 2-(4-bromo-2-formylphenoxy)-N-(4-methoxyphenyl)acetamide exhibited potent inhibitory activity with an IC50 value in the nanomolar range, suggesting its potential as a lead compound for further optimization.

In addition to its anti-inflammatory properties, recent research has explored the compound's potential in targeting neurodegenerative diseases. A preprint article from BioRxiv (2024) revealed that the compound could modulate the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease. These findings open new avenues for the development of multifunctional therapeutics that address both inflammation and neurodegeneration.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 2-(4-bromo-2-formylphenoxy)-N-(4-methoxyphenyl)acetamide. Current efforts are focused on improving its solubility and bioavailability through structural modifications. Collaborative research between academic institutions and pharmaceutical companies is underway to advance this compound into preclinical trials.

In conclusion, 2-(4-bromo-2-formylphenoxy)-N-(4-methoxyphenyl)acetamide represents a versatile and potent scaffold with broad therapeutic potential. Continued research into its mechanisms of action and optimization of its chemical properties will be crucial for its translation into clinical applications. This briefing underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and drug discovery.